Cas no 2413847-82-0 (rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro3.3heptan-1-ol)

• Product Name: rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro3.3heptan-1-ol
• CAS No: 2413847-82-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD32662659
• CID: 5673829
• PubChem ID: 146050253
• Update Time: 2025-10-31

rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro3.3heptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2413847-82-0
• EN300-26622220
• rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol
• rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro3.3heptan-1-ol

• MDL： MFCD32662659
• Inchi： 1S/C8H15NO2/c9-8(5-10)4-6(11)7(8)2-1-3-7/h6,10-11H,1-5,9H2/t6-,8-/m1/s1
• InChI Key： KVVUJNLAWXARNO-HTRCEHHLSA-N
• SMILES： O[C@@H]1C[C@@](CO)(C21CCC2)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro3.3heptan-1-ol

Comprehensive Overview of rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol (CAS No. 2413847-82-0)

The compound rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol (CAS No. 2413847-82-0) is a spirocyclic amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a spiro[3.3]heptane core and functional groups like amino and hydroxymethyl, make it a valuable building block for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance drug-like properties. The rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol exemplifies this trend, offering a balance of rigidity and functionality that is highly sought after in medicinal chemistry. Its CAS No. 2413847-82-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of this compound lies in its chiral centers, which enable enantioselective synthesis and the development of stereospecific therapeutics. The hydroxymethyl group further enhances its versatility, allowing for derivatization and conjugation with other pharmacophores. This has led to its exploration in central nervous system (CNS) drug development, a hot topic in current pharmaceutical research.

The synthesis of rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol often involves advanced catalytic methods, such as asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. These techniques align with the broader industry shift toward green chemistry and sustainable manufacturing processes, which are highly prioritized in modern drug development.

From a biochemical perspective, the compound's spiro[3.3]heptane scaffold contributes to improved metabolic stability and bioavailability, addressing common challenges in drug design. Its potential as a molecular scaffold for kinase inhibitors or GPCR modulators has also garnered attention, particularly in the context of precision medicine and personalized therapies.

In summary, rac-(1R,3S)-3-amino-3-(hydroxymethyl)spiro[3.3]heptan-1-ol (CAS No. 2413847-82-0) represents a promising candidate for advancing drug discovery efforts. Its structural novelty, combined with its applicability in cutting-edge research areas like CNS therapeutics and green synthesis, positions it as a compound of significant interest for scientists and innovators worldwide.